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Compound of Interest

Compound Name: Ananolignan L

Cat. No.: B13439475 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. Ananolignan L, a lignan compound used in pharmacological research, requires

careful consideration for its disposal. Due to its status as a research-specific chemical, a

comprehensive Safety Data Sheet (SDS) with detailed disposal instructions is not readily

available. In the absence of specific official guidelines, a conservative approach, treating the

substance as hazardous waste, is the recommended course of action.

Essential Information and Physical Properties
While specific toxicity and environmental hazard data for Ananolignan L are not published,

some of its physical and chemical properties have been documented. This information is crucial

for its proper handling and storage.
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Property Data Source

Chemical Formula C30H36O10 BioCrick[1]

Molecular Weight 556.6 g/mol BioCrick[1]

Physical Description Powder BioCrick[1]

Purity >98% BioCrick[1]

Storage Conditions Sealed, cool, and dry BioCrick[1]

Shipping Conditions
Room temperature or with blue

ice
BioCrick[1]

Note: This compound is intended for research purposes only and is not for human, veterinary

diagnostic, or therapeutic use.[1]

Standard Operating Procedure for Disposal
Given the lack of specific disposal directives for Ananolignan L, adherence to general best

practices for the disposal of research chemicals is mandatory. The following step-by-step

procedure outlines the recommended course of action.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat, when handling Ananolignan L.

2. Waste Segregation and Labeling:

Do not mix Ananolignan L with other chemical waste unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Collect all waste containing Ananolignan L, including contaminated consumables (e.g.,

pipette tips, vials), in a dedicated, properly sealed, and clearly labeled hazardous waste

container.
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The label should include the chemical name ("Ananolignan L"), the quantity of waste, and

any known hazard information (in this case, "Caution: Research chemical with unknown

toxicity").

3. Consultation and Collection:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

schedule a pickup for the hazardous waste.

Provide them with all available information on the compound, including the information

summarized in the table above.

4. Decontamination:

Thoroughly decontaminate all surfaces and equipment that have come into contact with

Ananolignan L using an appropriate solvent or cleaning agent as recommended by your

laboratory's standard operating procedures for cleaning up non-volatile organic compounds.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ananolignan L.
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By following these conservative and safety-conscious procedures, research professionals can

manage the disposal of Ananolignan L responsibly, ensuring the protection of themselves,

their colleagues, and the environment. Always prioritize consulting with your institution's safety

professionals for guidance specific to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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